6-Chloro-3-methoxy-1H-pyrazolo[4,3-c]pyridine

• Molecular Formula: C7H6ClN3O
• Molecular Weight: 183.59 g/mol
• IUPAC Name: 6-chloro-3-methoxy-1H-pyrazolo[4,3-c]pyridine
• InChI: InChI=1S/C7H6ClN3O/c1-12-7-4-3-9-6(8)2-5(4)10-11-7/h2-3H,1H3,(H,10,11)
• InChI Key: LLZKMYHXZVFGMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=NNC2=CC(=NC=C21)Cl

Description

6-Chloro-3-methoxy-1H-pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C7H6ClN3O and its molecular weight is 183.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloro-3-methoxy-1-trityl-1H-pyrazolo[4,3-c]pyridine (Example 40, Step 1; 630 mg, 1.479 mmol) was dissolved in TFA (4 mL) and triethylsilane (0.354 mL, 2.219 mmol) was added. The reaction mixture was stirred at room temperature for 1 h. Saturated NaHCO3 was added and the products extracted into EtOAc followed by 3:1 chloroform/IPA. The combined organic extracts were dried over Na2SO4, filtered, and concentrated in vacuo. The residue was titrated with ether to afford 6-chloro-3-methoxy-1H-pyrazolo[4,3-c]pyridine, which was carried onto the next step without further purification. MS ESI calc'd. For C7H6ClN3O [M+1]+ 184. found 184.